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Compound of Interest

Compound Name: Nonane-2,5-diol

Cat. No.: B15470269

Disclaimer: Specific safety and toxicological data for Nonane-2,5-diol is limited. This guide
provides available information and supplements it with data from structurally similar
compounds, such as other alkane diols, to offer a comprehensive overview of safe handling
and precautionary measures. Professional judgment and a thorough risk assessment should
always be applied when handling any chemical.

Nonane-2,5-diol, a nine-carbon diol, belongs to the larger family of alkane diols which are
utilized in various industrial and research applications. A thorough understanding of its safety
profile and proper handling procedures is paramount for researchers, scientists, and
professionals in drug development. This technical guide synthesizes the available data for
Nonane-2,5-diol and its analogs to provide a detailed overview of its safety and handling.

Core Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. While experimental data for Nonane-2,5-diol is not readily available, computed
properties and data from analogous compounds provide valuable insights.
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Property Value Source (Compound)
Molecular Formula C9H2002 Nonane-2,5-diol[1]
Molecular Weight 160.26 g/mol Nonane-2,5-diol[1]
CAS Number 51916-45-1 Nonane-2,5-diol[1]
Boiling Point 177 °C @ 15 mmHg 1,9-Nonanediol[2]
Melting Point 44 - 48 °C 1,9-Nonanediol[2]
Flash Point > 162 °C 1,9-Nonanediol[2]

Vapor Pressure

<0.01 hPa @ 20 °C

1,9-Nonanediol[2]

Specific Gravity

0.918

1,9-Nonanediol[2]

Toxicological Data and Hazard Identification

Detailed toxicological studies on Nonane-2,5-diol have not been identified. However, data from

other alkane diols suggest that the primary hazards are likely to be skin and eye irritation. The

following table summarizes available data for analogous compounds.

Hazard

Data

Source (Compound)

Acute Oral Toxicity

LD50 > 2,000 mg/kg (Rat)

Butane-1,2-diol

Dermal Toxicity

LD50 > 9,000 mg/kg (Rabbit)

2,5-Dimethylhexane-2,5-diol[3]

Eye Irritation

Causes serious eye irritation

2,5-Dimethylhexane-2,5-diol[3]

Skin Irritation

Causes skin irritation

n-Nonane[4]

Inhalation

May cause respiratory irritation

2,5-Dimethylhexane-2,5-diol

Based on the available information for similar alkane diols, Nonane-2,5-diol should be handled

as a substance that can cause serious eye irritation and potential skin irritation.

Experimental Protocols and Safe Handling
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Given the lack of specific experimental protocols for Nonane-2,5-diol, general best practices
for handling laboratory chemicals should be strictly followed.

General Handling:

o Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any vapors.
e Avoid contact with skin and eyes by wearing appropriate personal protective equipment.
e Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.

 Avoid the formation of dust and aerosols.

o Keep away from heat, sparks, and open flames.

Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.
Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended:

o Eye/Face Protection: Chemical safety goggles or a face shield.

o Skin Protection: Chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.

Emergency Procedures
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Chemical Spill Workflow

In the event of a spill, a clear and logical workflow is essential to ensure safety and minimize
environmental contamination.
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Caption: Workflow for handling a chemical spill.

First Aid Measures

A logical progression of first aid measures is critical in the event of an exposure.
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Exposure Route

m m Eye Conadt
/ / Immediate Action \ \

Move to Fresh Air Remove Contaminated Clothing Rinse Cautiously ‘.Nlth Water Rinse Mouth
(for several minutes)
] ]
/ ¢ Follow-Up # \
Monitor for Breathing Difficulty Wash Skin with Soap & Water Remove Contact Lenses, if present Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page
Caption: First aid measures for different exposure routes.

Detailed First Aid Procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, trained personnel should
administer oxygen. Seek immediate medical attention.

« Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water. If skin irritation persists, seek medical attention.

» Eye Contact: Rinse cautiously with lukewarm water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.
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Fire-Fighting Measures

While specific flammability data for Nonane-2,5-diol is unavailable, it is expected to be a
combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Vapors may be heavier than air and can spread along floors.[3] In a fire,
hazardous combustion products such as carbon monoxide and carbon dioxide may be
formed.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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